2-(2-fluorophenyl)-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one

• IUPAC Name: 2-(2-fluorophenyl)-5,6-dimethylthieno[2,3-d][1,3]oxazin-4-one
• InChI: InChI=1S/C14H10FNO2S/c1-7-8(2)19-13-11(7)14(17)18-12(16-13)9-5-3-4-6-10(9)15/h3-6H,1-2H3
• InChI Key: ZVKGLFPBLOCIKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)OC(=N2)C3=CC=CC=C3F)C
• Molecular Formula: C14H10FNO2S
• Molecular Weight: 275.30 g/mol

Description

2-(2-fluorophenyl)-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one is a chemical compound that has gained significant attention in the scientific community due to its potential use in the development of new drugs. This compound belongs to the class of thieno[2,3-d][1,3]oxazine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 2-(2-fluorophenyl)-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways in the body, which could lead to its pharmacological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. For example, it has been found to reduce the production of pro-inflammatory cytokines, which could make it useful in the treatment of inflammatory diseases. Additionally, it has been shown to induce apoptosis in cancer cells, suggesting its potential use as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-fluorophenyl)-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one is its versatility in the laboratory. It can be easily synthesized and modified to produce derivatives with different pharmacological properties. However, one limitation is that its mechanism of action is not fully understood, which could hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 2-(2-fluorophenyl)-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one. One area of interest is its potential use in the treatment of viral infections, particularly COVID-19. Additionally, further studies are needed to fully understand its mechanism of action and to develop derivatives with improved pharmacological properties. Finally, more research is needed to determine its safety and toxicity profile.

Synthesis Methods

The synthesis of 2-(2-fluorophenyl)-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one involves the reaction of 2-fluoroaniline with 4,5-dimethylthiophene-2-carboxylic acid in the presence of a coupling reagent. The resulting intermediate is then heated with phosphorus oxychloride, which leads to the formation of the final product.

Scientific Research Applications

2-(2-fluorophenyl)-5,6-dimethyl-4H-thieno[2,3-d][1,3]oxazin-4-one has been extensively studied for its potential use in the development of new drugs. It has been found to exhibit various pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.